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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate
CAS No.: 78303-74-9
Cat. No.: B3331117

Get Quote

Executive Summary

Butyl 2-hydroxyethanesulfonate (CAS: Derivative of 107-36-8) represents a structural class
of sulfonate esters often encountered as reactive intermediates or potential genotoxic
impurities (PGIs) in pharmaceutical synthesis. Unlike their acyl isethionate counterparts (used
widely as surfactants), sulfonate esters possess inherent alkylating potential. This guide details
a rigorous in silico framework to model its physicochemical stability, hydrolytic kinetics, and
toxicological profile.

The following protocols prioritize ICH M7 compliance (assessment of mutagenic impurities) and
first-principles quantum mechanics to predict reactivity before wet-lab synthesis.

Part 1: Molecular Definition & Quantum Mechanical
Characterization
Structural Disambiguation
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To ensure modeling accuracy, the target molecule is defined as the sulfonate ester linkage
between isethionic acid and n-butanol.

e SMILES:CCCCOS(=0)(=0)CCO

o Key Moiety: The electrophilic
-carbon of the butyl group, susceptible to nucleophilic attack (
).

Density Functional Theory (DFT) Protocol

Objective: Determine the ground-state geometry, electrostatic potential (ESP) map, and frontier
orbital energies to predict electrophilicity.

Methodology:
o Software: Gaussian 16 or ORCAS5.0.

e Functional/Basis Set: B3LYP/6-311++G(d,p). The inclusion of diffuse functions (++) is critical
for describing the lone pairs on the sulfonyl oxygens and the anionic character of transition
states.

e Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model)
using water (

) to mimic physiological conditions.
Key Output Metrics:

e LUMO Energy: A lower LUMO suggests higher susceptibility to nucleophilic attack (DNA
alkylation risk).

o Global Electrophilicity Index (

): Calculated as

, Where
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is chemical potential and

is chemical hardness.
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Figure 1: Standardized DFT workflow for characterizing sulfonate esters. Optimization must be
followed by frequency analysis to ensure a true local minimum.

Part 2: Hydrolytic Stability & Reactivity Modeling

Causality: Sulfonate esters are liable to hydrolysis.[1] Understanding the mechanism (C-O
cleavage vs. S-O cleavage) determines whether the molecule acts as an alkylating agent
(toxic) or simply degrades into isethionic acid and butanol (benign).

Transition State (TS) Search Protocol
Hypothesis: The hydrolysis proceeds via an

mechanism where water attacks the
-carbon of the butyl group.

Step-by-Step Protocol:
e Reactant Complex: Model Butyl 2-hydroxyethanesulfonate +

(one explicit water as nucleophile, one as proton shuttle).

e TS Guess: Perform a relaxed potential energy surface (PES) scan, decreasing the distance
between the water oxygen and the butyl

-carbon (

).
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e Optimization: Use the QST3 (Quadratic Synchronous Transit) method in Gaussian.
o Reactant: Ester + Water[2][3]
o Product: Isethionic Acid + Butanol
o TS Guess: Structure from PES maximum.
 Validation: Verify one imaginary frequency corresponding to the
bond formation and

bond breaking.

Kinetic Data Output

Calculate the Gibbs Free Energy of Activation (

, the ester is considered unstable in agueous solution at room temperature.

» Reference: See Tehrani et al. for benchmarking sulfonate ester hydrolysis barriers [1].

Part 3: ADMET & Toxicity Profiling (ICH M7 Focus)

Critical Insight: As a sulfonate ester, this molecule carries a "structural alert” for genotoxicity. In
silico assessment is the first line of defense under regulatory guidelines (ICH M7).

Mutagenicity Prediction (Ames Test)

Tools: Two complementary methodologies are required by regulators:

o Expert Rule-Based: Derek Nexus (Lhasa Ltd). Looks for known toxicophores (e.g., alkyl
sulfonate esters).

o Statistical (QSAR): Sarah Nexus or VEGA QSAR (Caesar/Sarpy models).
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Evaluation Logic:
e Class 1: Known mutagen (e.g., Ethyl methanesulfonate).

o Class 3: Alert found, but molecular environment (e.g., steric hindrance of the butyl group)
might mitigate reactivity.

» Action: If predicted positive, an Ames test is mandatory. If negative in both models, it may be
treated as a non-mutagenic impurity.

Physicochemical Property Table

The following properties should be calculated using SwissADME or ACD/Percepta to determine
bioavailability and skin permeability.

Predicted Value .
Property Method Interpretation

(Approx)

) o Moderately lipophilic;
LogP (Lipophilicity) 08-1.2 Consensus LogP ] ]
likely skin permeable.

High solubility due to
Water Solubility Soluble ESOL Model the hydroxyl group
and sulfonate core.

Good oral
TPSA ~80 Az Topological bioavailability (<140
A2?).

Potential for
. . transdermal
Skin Permeability (Kp) -6.5 cm/s Potts-Guy )
absorption (relevant

for cosmetics).

Part 4: Molecular Dynamics (MD) - Solvation &
Membrane Interaction

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Objective: Simulate the behavior of the molecule in a biological environment (e.g., drug delivery
or skin absorption).

Simulation Setup (GROMACS)

» Topology Generation:
o Use CGenFF (CHARMM General Force Field) for the ligand parameters.

o Verify penalty scores; high penalties (>50) require DFT-derived partial charge correction
(RESP charges).

e System Construction:

o Solvent: TIP3P Water model.

o Membrane: POPC lipid bilayer (if testing skin permeation).
e Equilibration:

o NVT: 100 ps at 300K (Berendsen thermostat).

o NPT: 1 ns at 1 bar (Parrinello-Rahman barostat).

e Production Run: 100 ns simulation.

MD Analysis Workflow
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Figure 2: GROMACS simulation pipeline. Energy minimization is crucial to remove steric
clashes before pressurizing the system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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